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For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Methylhydroxylamine, also known as Methoxyamine, is an organic compound with the
formula CHsONHz. It is a derivative of hydroxylamine where the hydrogen of the hydroxyl group
is replaced by a methyl group. This modification confers distinct physical and chemical
properties that make it a valuable reagent in organic synthesis and a significant molecule in
biomedical research. Commercially, it is often available as its hydrochloride salt
(CH3ONHz-HCI), which offers greater stability.

This technical guide provides a comprehensive overview of the physical and chemical
properties of O-Methylhydroxylamine and its hydrochloride salt. It includes detailed
experimental protocols for its synthesis and a key reaction, and explores its mechanism of
action as a base excision repair inhibitor, a critical pathway in DNA repair and a target in cancer
therapy.

Physical and Chemical Properties

O-Methylhydroxylamine is a colorless, volatile liquid with a characteristic amine-like odor.[1] It
is soluble in water and polar organic solvents.[2][3] Its properties, along with those of its more
commonly used hydrochloride salt, are summarized below.
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Table 1: Physical and Chemical Properties of O-
Methylhydroxylamine

Property Value Reference(s)
CAS Number 67-62-9 [11[4]
Molecular Formula CHsNO [1114]
Molecular Weight 47.057 g/mol [1]
Appearance Colorless liquid [1][2]

Odor Fishy, amine-like [1]

Boiling Point 49-50 °C at 760 mmHg [1][5]

Melting Point -86.4 °C [3]

Density 0.9069 g/cm? at 20 °C [5]

Vapor Pressure

297.5 mmHg at 25 °C

[3]

pKa

4.60

[1]

Refractive Index

1.4164 at 20 °C

[3]

Solubility

Miscible with water and

alcohol.

[2](3]

Table 2: Physical and Chemical Properties of O-

Methylhydroxylamine Hydrochloride

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/product/b10779315?utm_src=pdf-body
https://www.benchchem.com/product/b10779315?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylhydroxylamine
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylhydroxylamine
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylhydroxylamine
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylhydroxylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4931737.htm
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylhydroxylamine
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylhydroxylamine
https://commonchemistry.cas.org/detail?cas_rn=67-62-9
https://en.wikipedia.org/wiki/Methoxyamine
https://commonchemistry.cas.org/detail?cas_rn=67-62-9
https://en.wikipedia.org/wiki/Methoxyamine
https://pubchem.ncbi.nlm.nih.gov/compound/O-Methylhydroxylamine
https://en.wikipedia.org/wiki/Methoxyamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4931737.htm
https://en.wikipedia.org/wiki/Methoxyamine
https://www.benchchem.com/product/b10779315?utm_src=pdf-body
https://www.benchchem.com/product/b10779315?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 593-56-6 [6]

Molecular Formula CHeCINO [6]

Molecular Weight 83.52 g/mol [6]
Appearance White to off-white crystalline 6171

powder
Melting Point 151-154 °C (decomposes) [7]
Solubility Soluble in water and alcohol. [7]

Chemical Reactivity and Stability

O-Methylhydroxylamine is a stable compound under normal conditions but should be stored
in a cool, dry, and well-ventilated area away from incompatible materials such as oxidizing
agents and strong acids.[8] Its hydrochloride salt is hygroscopic and should be protected from
moisture.[8][9]

The primary reactivity of O-Methylhydroxylamine stems from the nucleophilic amino group. A
key reaction is its condensation with aldehydes and ketones to form O-methyl oximes. This
reaction is widely used in organic synthesis for the protection of carbonyl groups and for the
preparation of various nitrogen-containing compounds.[2][10]

In a biological context, O-Methylhydroxylamine covalently binds to apurinic/apyrimidinic (AP)
sites in DNA, which are intermediates in the base excision repair pathway.[1][11] This
interaction inhibits the repair of damaged DNA, leading to an accumulation of DNA strand
breaks and subsequent apoptosis.[1] This property makes it a subject of interest in cancer
research as a potential sensitizer for chemotherapy and radiation.[11]

Spectral Data
Table 3: Key Spectral Data for O-Methylhydroxylamine
and its Hydrochloride Salt
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Spectrum Type

O-Methylhydroxylamine
(CAS: 67-62-9)

O-Methylhydroxylamine
Hydrochloride (CAS: 593-
56-6)

Data not readily available in a

Signals corresponding to the

1H NMR ) methyl and amine protons are
citable format.
expected.
Data not readily available in a A signal for the methyl carbon
13C NMR

citable format.

is expected.

IR (Infrared)

Key stretches include N-H, C-
H, and C-O.

Shows characteristic peaks for
N-H stretching, C-H stretching,
and C-O stretching.[6]

Mass Spec (MS)

Molecular ion peak (M+) at m/z
= 47.057.[12][13]

Fragmentation pattern would
correspond to the parent

compound.

Experimental Protocols
Synthesis of O-Methylhydroxylamine Hydrochloride

A common method for the synthesis of O-Methylhydroxylamine hydrochloride involves the O-

methylation of a hydroxylamine derivative followed by hydrolysis. One established procedure

utilizes the methylation of acetone oxime, followed by acidic hydrolysis of the resulting O-

methyl ether.

Protocol: Synthesis via Acetone Oxime O-Methyl Ether

o Step 1: O-Methylation of Acetone Oxime. (This step would be detailed with specific reagents,

guantities, and conditions if a citable protocol were found. General information suggests

reacting acetone oxime with a methylating agent like dimethyl sulfate in the presence of a

base).

o Step 2: Hydrolysis of Acetone Oxime O-Methyl Ether. A mixture of 174 g (2 mol) of acetone

oxime-O-methyl ether and 296 g (3 mol) of concentrated hydrochloric acid in 593 g of

hexane is heated to 65 °C. A mixture of acetone, hexane, and water is distilled off at an

internal flask temperature of 64-65 °C and a vapor temperature of 48-58 °C until no more
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acetone is collected. The remaining water is then removed by azeotropic distillation with
hexane. The precipitated O-methylhydroxylamine hydrochloride is collected by filtration
and dried.

Reaction Protocol: Formation of an O-Methyl Oxime

The reaction of O-Methylhydroxylamine with a carbonyl compound is a straightforward and
widely used transformation. The following is a representative protocol for the methoximation of
a ketone.

Protocol: Methoximation of 4-tert-Butylcyclohexanone
e Materials:

o 4-tert-Butylcyclohexanone

o O-Methylhydroxylamine hydrochloride

o Pyridine

o Ethanol
e Procedure:

o To a solution of 4-tert-butylcyclohexanone (1.0 eq) in ethanol, add O-
methylhydroxylamine hydrochloride (1.2 eq) and pyridine (1.2 eq).

o Stir the reaction mixture at room temperature and monitor the progress by thin-layer
chromatography (TLC).

o Upon completion, remove the solvent under reduced pressure.

o Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water,
followed by brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude O-methyl oxime.
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o Purify the product by column chromatography on silica gel if necessary.

Mandatory Visualizations

Final Product
(O-Methylhydroxylamine HCI)

Step 1: Formation of Acetone Oxime

velaingagent 1 1 el |
(e.g.. Dimethyl Sulfate) | Step 2: O-Methyi ‘ (eg. HC) l Step 3: Hydrolysis }—»

Purification }—»

Click to download full resolution via product page

Caption: General workflow for the synthesis of O-Methylhydroxylamine Hydrochloride.
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Caption: Inhibition of the Base Excision Repair (BER) pathway by O-Methylhydroxylamine.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10779315?utm_src=pdf-body-img
https://www.benchchem.com/product/b10779315?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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